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Compound of Interest

Compound Name: Br-PEG4-OH

Cat. No.: B1667892

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Bromo-4-hydroxy-tetraethylene glycol (Br-PEG4-OH). The information is compiled from various
chemical suppliers and databases to assist researchers and professionals in drug development
and other scientific fields.

Core Physical Properties

Br-PEG4-OH is a bifunctional molecule featuring a terminal bromide and a hydroxyl group,
connected by a flexible tetraethylene glycol linker. These functional groups make it a valuable
building block in chemical synthesis, particularly in the construction of Proteolysis Targeting
Chimeras (PROTACS) and other complex molecules. Its physical characteristics are crucial for
handling, reaction setup, and purification.

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of Br-PEG4-OH. It is
important to note that some of these values are predicted based on computational models and
may vary slightly from experimentally determined values.
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Property Value Source(s)

Molecular Weight 257.12 g/mol [1112113114]

Chemical Formula CsH17BrO4 [1][2][4]

Density (Predicted) 1.350 + 0.06 g/cm?3 [2][5]

Boiling Point (Predicted) 321.7 £ 27.0 °C at 760 mmHg [2]

Exact Mass 256.0310 g/mol [1][4]

Qualitative Physical Properties

Property Description Source(s)
Colorless to light yellow oily

Appearance o [21[6]1[7]
liquid.

N Soluble in water and organic

Solubility [6]

solvents.
. Stable, but may be sensitive to

Stability ] [6]
light.
For short-term storage (days to
weeks), keep dry, dark, and at

Storage 0 -4 °C. For long-term storage  [4]

(months to years), store at -20
°C.

Chemical Structure and Key Properties

The following diagram illustrates the chemical structure of Br-PEG4-OH and highlights its key

physical properties.
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Br-PEG4-OH: Structure and Physical Properties

Br-PEG4-OH

Br-CH2CH2-O-CH2CH2-O-CH2CH2-O-CH2CH2-OH

Physical Properties

Molecular Weight Chemical Formula Density (Predicted) Boiling Point (Predicted) Appearance
257.12 g/mol CsH17BrOa 1.350 £ 0.06 g/lcm?® 321.7£27.0°C Colorless to Light Yellow Liquid

Click to download full resolution via product page

Caption: Chemical structure and key physical properties of Br-PEG4-OH.

Experimental Protocols for Determination of
Physical Properties

While specific experimental protocols for Br-PEG4-OH are not readily available in the public
domain, standard methodologies for determining the physical properties of liquid organic
compounds are well-established. The following outlines general procedures that can be
adapted for the characterization of Br-PEG4-OH.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a liquid like Br-PEG4-OH, a common and effective method is the use of a Thiele
tube or a simple distillation apparatus.

Workflow for Boiling Point Determination using a Thiele Tube:
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Prepare Sample:
- Place a small amount of Br-PEG4-OH in a fusion tube.
- Insert an inverted capillary tube.

'

Assemble Apparatus:
- Attach the fusion tube to a thermometer.
- Place the assembly in a Thiele tube containing heat-stable oil.

(Heat the Thiele tube gently)

E)bserve for a continuous stream of bubbles from the capillary tube)

:

(Remove heat and allow to cool slowly)

:

Record the temperature at which the liquid enters the capillary tube.
This is the boiling point.

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of a liquid using the Thiele tube method.

Key Steps:
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Sample Preparation: A small amount of the liquid is placed in a fusion tube, and a capillary
tube, sealed at one end, is inverted into the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is
immersed in a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, which ensures uniform
temperature distribution through convection currents.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, and
eventually, a steady stream of vapor bubbles from the sample will emerge from the capillary

tip.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool. The temperature at which the liquid is drawn back into the capillary tube is recorded as
the boiling point.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and accurate method for
determining the density of a liquid like Br-PEG4-OH involves the use of a pycnometer or, more
simply, a calibrated micropipette and an analytical balance.

Key Steps:

e Mass of Empty Container: The mass of a clean, dry container (e.g., a small volumetric flask
or vial) is accurately measured on an analytical balance.

e Volume of Liquid: A precise volume of Br-PEG4-OH is dispensed into the container using a
calibrated micropipette.

e Mass of Container and Liquid: The mass of the container with the liquid is measured.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container. The density is then calculated by dividing the mass of the liquid by its volume.

Determination of Solubility
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The solubility of Br-PEG4-OH in various solvents can be determined qualitatively.

Key Steps:

e Solvent Addition: A small, measured amount of Br-PEG4-OH is placed in a test tube.

o Solute Addition: A specific volume of the solvent to be tested is added.

e Mixing: The mixture is agitated (e.g., by vortexing) to ensure thorough mixing.

o Observation: The mixture is observed to see if the Br-PEG4-OH dissolves completely to form
a homogeneous solution. This can be repeated with increasing amounts of solute to estimate
the solubility limit.

This guide provides a foundational understanding of the physical properties of Br-PEG4-OH.
For critical applications, it is recommended that these properties be confirmed experimentally
under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(2-(2-(2-Bromoethoxy)ethoxy)ethoxy)ethanol | C8H17BrO4 | CID 14786209 - PubChem
[pubchem.ncbi.nim.nih.gov]

peg.bocsci.com [peg.bocsci.com]

2-{2-[2-(2-bromoethoxy)ethoxy]ethoxy}ethan-1-ol | 85141-94-2 | Buy Now [molport.com]

2.
3.
¢ 4. medkoo.com [medkoo.com]
5. echemi.com [echemi.com]
6. chembk.com [chembk.com]
7. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Br-
PEG4-OH]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Bromo-PEG4-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Bromo-PEG4-alcohol
https://peg.bocsci.com/product/bromo-peg4-alcohol-cas-85141-94-2-329096.html
https://www.molport.com/shop/compound/Molport-023-278-268
https://www.medkoo.com/products/26118
https://www.echemi.com/products/pd180914135221-ethanol-2-2-2-2-bromoethoxyethoxyethoxy.html
https://chembk.com/en/chem/Br-PEG4-OH
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatechcoltd/bl3h97a45ab7?context=bbe
https://www.benchchem.com/product/b1667892#what-are-the-physical-properties-of-br-peg4-oh
https://www.benchchem.com/product/b1667892#what-are-the-physical-properties-of-br-peg4-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1667892#what-are-the-physical-properties-of-br-
peg4-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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